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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Black 26, also known by its Colour Index name C.I. 27070, is a synthetic dye belonging

to the disazo class of colorants.[1][2][3] Its molecular structure, characterized by two azo (-

N=N-) groups, is responsible for its deep navy to black hue. The presence of two sodium

sulfonate (-SO₃Na) groups imparts good water solubility, a critical property for its application in

aqueous dyeing processes.[4] Acid Black 26 is widely utilized in the textile industry for dyeing

protein fibers such as wool and silk, as well as synthetic polyamides like nylon.[1][2][3] It also

finds applications in the coloring of leather.[1][2][3] Beyond its industrial importance, Acid
Black 26 serves as a model compound in environmental chemistry studies, particularly in the

development of advanced oxidation processes for wastewater treatment.[4]

Core Molecular and Physical Properties
A summary of the key quantitative data for Acid Black 26 is presented below, providing a quick

reference for its fundamental characteristics.
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Property Value Reference

Molecular Formula C₃₂H₂₁N₅Na₂O₇S₂ [1][2]

Molecular Weight 697.65 g/mol [1][2]

C.I. Name 27070 [1][2]

CAS Number 6262-07-3 [1][2]

Appearance Bluish-black powder [1][2][3]

Solubility in Water 100 g/L at 90 °C [1][2][3]

Solubility in Other Solvents
Slightly soluble in ethanol and

acetone
[1][2][3]

Synthesis of Acid Black 26
The synthesis of Acid Black 26 is a multi-step process involving sequential diazotization and

coupling reactions, a hallmark of azo dye production. The general manufacturing method is as

follows: 5-Amino-2-(phenylamino)benzenesulfonic acid is first diazotized. The resulting

diazonium salt is then coupled with Naphthalen-1-amine. This intermediate product is

subsequently diazotized and finally coupled with 6-Hydroxynaphthalene-2-sulfonic acid to yield

Acid Black 26.[1][2]
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Step 1: First Diazotization

Step 2: First Coupling Step 3: Second Diazotization

Step 4: Second Coupling
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Acid Black 26
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6-Hydroxynaphthalene-
2-sulfonic acid
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Synthesis Pathway of Acid Black 26

Experimental Protocols
Representative Synthesis Protocol
This protocol is a representative procedure for the synthesis of a disazo dye like Acid Black
26, based on established methods for diazotization and azo coupling.

Materials:

5-Amino-2-(phenylamino)benzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Naphthalen-1-amine

6-Hydroxynaphthalene-2-sulfonic acid
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Sodium carbonate (Na₂CO₃)

Ice

Deionized water

Procedure:

First Diazotization:

Suspend 5-Amino-2-(phenylamino)benzenesulfonic acid in water and cool the mixture to

0-5°C in an ice bath.

Slowly add a solution of sodium nitrite, keeping the temperature below 5°C.

Stir the mixture for 1-2 hours to ensure complete diazotization.

First Coupling:

In a separate vessel, dissolve Naphthalen-1-amine in a dilute acidic solution.

Slowly add the diazonium salt solution from step 1 to the Naphthalen-1-amine solution,

maintaining a low temperature and acidic pH.

Stir until the coupling reaction is complete, which can be monitored by thin-layer

chromatography (TLC).

Second Diazotization:

Cool the monoazo intermediate from step 2 to 0-5°C.

Slowly add a solution of sodium nitrite while maintaining a low temperature and acidic

conditions.

Stir for 1-2 hours.

Second Coupling:
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Dissolve 6-Hydroxynaphthalene-2-sulfonic acid in an alkaline solution (e.g., sodium

carbonate solution).

Slowly add the diazonium salt solution from step 3 to the alkaline solution of the coupling

component, maintaining a low temperature.

Stir until the reaction is complete.

Isolation and Purification:

The dye can be precipitated from the solution by adding sodium chloride (salting out).

The precipitate is then filtered, washed with a saturated sodium chloride solution, and

dried.

Analytical Characterization: UV-Visible Spectroscopy
Objective: To determine the maximum absorption wavelength (λmax) of Acid Black 26 in an

aqueous solution.

Materials:

Acid Black 26

Deionized water

Volumetric flasks

Quartz cuvettes

UV-Visible spectrophotometer

Procedure:

Prepare a stock solution of Acid Black 26 of a known concentration (e.g., 100 mg/L) in

deionized water.

From the stock solution, prepare a series of dilutions to obtain concentrations within the

linear range of the spectrophotometer.
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Calibrate the spectrophotometer with deionized water as the blank.

Measure the absorbance of each dilution over a wavelength range of 200-800 nm.

The wavelength at which the highest absorbance is recorded is the λmax.

Prepare Stock Solution
of Acid Black 26

Prepare Serial Dilutions

Calibrate Spectrophotometer
with Blank

Measure Absorbance
(200-800 nm)

Identify λmax

Click to download full resolution via product page

UV-Visible Spectroscopy Workflow

Application: Dyeing of Wool
Objective: To dye a wool sample with Acid Black 26.

Materials:

Acid Black 26

Wool yarn or fabric (pre-scoured)
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Acetic acid or white vinegar

Glauber's salt (sodium sulfate), optional as a leveling agent

Stainless steel dye pot

Heating source

Procedure:

Prepare a 1% stock solution of Acid Black 26 by dissolving 1g of dye powder in 100mL of

hot water.

Fill a dye pot with enough water for the wool to move freely.

Add the desired amount of dye stock solution to the dyebath and stir well.

Thoroughly wet the wool in water before introducing it to the dyebath to ensure even dye

uptake.

Submerge the wet wool in the dyebath.

Slowly heat the dyebath to a simmer (around 85-95°C), stirring gently.

After about 10-15 minutes, add acetic acid (or vinegar) to the dyebath to lower the pH and

promote dye fixation.

Maintain the temperature and continue to stir gently for 30-60 minutes.

Allow the dyebath to cool slowly.

Rinse the wool in warm water until the water runs clear, then wash with a neutral detergent

and rinse again.

Air dry the dyed wool away from direct sunlight.

Fastness Properties
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The fastness of a dye refers to its resistance to fading or running under various conditions. The

following table summarizes the fastness properties of Acid Black 26 according to ISO and

AATCC standards. The ratings are typically on a scale of 1 to 5 (or 1 to 8 for lightfastness), with

higher numbers indicating better fastness.

Fastness Property ISO Rating AATCC Rating

Lightfastness 4 5

Washing (Soaping) Fading: 3-4, Staining: 1 Fading: 3, Staining: 3

Perspiration Fading: 4-5, Staining: 4 Fading: 4-5, Staining: 4

Oxygen Bleaching Fading: 1, Staining: 4-5 -

Seawater Fading: 3 Fading: 4, Staining: 4

Data sourced from multiple suppliers and databases.[1][2]

Fastness Testing Protocols
Standardized methods are crucial for evaluating the fastness properties of dyed textiles.

Lightfastness (ISO 105-B02 / AATCC 16): A dyed sample is exposed to a xenon-arc lamp,

which simulates natural sunlight, alongside a set of blue wool standards with known

lightfastness. The degree of fading is assessed by comparing the change in color of the

sample to that of the standards.[5][6]

Washfastness (ISO 105-C06 / AATCC 61): The dyed sample, in contact with a multifiber

fabric, is laundered in a standard detergent solution under controlled conditions of

temperature and time. The color change of the sample and the staining of the multifiber

fabric are evaluated using a grayscale.[5][7][8]

Perspiration Fastness (ISO 105-E04 / AATCC 15): The dyed sample is treated with simulated

acidic and alkaline perspiration solutions and subjected to mechanical pressure at a specific

temperature. The color change and staining are then assessed.[5][7]
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General Workflow for Fastness Testing

Conclusion
Acid Black 26 is a commercially significant disazo dye with well-characterized molecular and

physical properties. Its synthesis via established diazotization and coupling reactions, along

with its reliable performance in dyeing protein and polyamide fibers, makes it a staple in the

coloration industry. The provided protocols offer a foundational framework for its synthesis,

analysis, and application. A thorough understanding of its properties, particularly its fastness to

various agents, is essential for its effective and appropriate use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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